Lithium;4,5,6,7-tetrahydrotriazolo[1,5-a]pyridine-7-carboxylate

• IUPAC Name: lithium;4,5,6,7-tetrahydrotriazolo[1,5-a]pyridine-7-carboxylate
• InChI: InChI=1S/C7H9N3O2.Li/c11-7(12)6-3-1-2-5-4-8-9-10(5)6;/h4,6H,1-3H2,(H,11,12);/q;+1/p-1
• InChI Key: FNRUOIUZTGGURX-UHFFFAOYSA-M
• Canonical SMILES: [Li+].C1CC(N2C(=CN=N2)C1)C(=O)[O-]
• Molecular Formula: C7H8LiN3O2
• Molecular Weight: 173.1 g/mol

Description

Lithium;4,5,6,7-tetrahydrotriazolo[1,5-a]pyridine-7-carboxylate is a heterocyclic compound with intriguing biological potential. It belongs to the class of tetrahydrotriazolo[1,5-a]pyridines , which have demonstrated various pharmacological activities. These compounds are known as modulators of σ-receptors, inhibitors of β-secretase-1 (BACE-1), and possess antiviral properties. Additionally, they find applications in treating herpes and viral hepatitis B, and some exhibit antitumor activity.

Synthesis Analysis

Several synthetic methods lead to the formation of tetrahydrotriazolo[1,5-a]pyridines. Notably, intramolecular azide-alkyne cycloaddition plays a crucial role. Sequentially, the reaction of azides with acetylenedicarboxylic acid esters yields 1,2,3-triazoles, which, upon further cyclization, form triazolopyrazines. Additionally, Cu-catalyzed intramolecular cyclization of N-(2-azidoethyl)prop-2-yn-1-amines provides a one-step route to these compounds.